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Compound of Interest

Compound Name: 1-Methylpyrrolidine-d8

Cat. No.: B150434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

relevant physicochemical properties of 1-Methylpyrrolidine-d8. Given the limited direct

experimental data on the deuterated form, this guide leverages data from its non-deuterated

counterpart, 1-Methylpyrrolidine, as a close and reliable proxy. This document is intended to

support research, development, and formulation activities where 1-Methylpyrrolidine-d8 is

utilized.

Introduction to 1-Methylpyrrolidine-d8
1-Methylpyrrolidine-d8 is the deuterium-labeled form of 1-Methylpyrrolidine.[1] Deuterated

compounds are of significant interest in pharmaceutical research, particularly in metabolic and

pharmacokinetic studies, due to the kinetic isotope effect which can alter the rate of

metabolism. 1-Methylpyrrolidine itself is a versatile heterocyclic amine used as a solvent, a

reagent in organic synthesis, and a precursor for various pharmaceuticals and agrochemicals.

[2][3][4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Methylpyrrolidine.

These values are considered to be very close approximations for 1-Methylpyrrolidine-d8, as

deuterium labeling typically has a minimal impact on bulk physical properties.
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Property Value Reference

Molecular Formula C₅H₃D₈N N/A

Molecular Weight 93.22 g/mol N/A

Appearance Colorless to pale yellow liquid [2][3]

Boiling Point 76-81 °C [4][5]

Melting Point -90 °C [5]

Density 0.819 g/mL at 25 °C

Flash Point -18 °C [4]

pKa 10.32 at 25 °C [6]

Solubility Data
No specific quantitative solubility data for 1-Methylpyrrolidine-d8 was found in the reviewed

literature. However, its non-deuterated analog, 1-Methylpyrrolidine, is known to be highly

soluble in water and other common organic solvents.[2][3][5] The following table presents the

available solubility information for 1-Methylpyrrolidine, which serves as a strong estimate for the

solubility of 1-Methylpyrrolidine-d8.

Solvent Solubility Temperature Reference

Water Fully miscible 23 °C [7]

Water 213 g/L Not Specified [5]

Alcohol Soluble Not Specified [5]

Ether Soluble Not Specified [5]

Dimethyl Sulfoxide

(DMSO)
Soluble Not Specified N/A
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Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)
The following is a generalized experimental protocol for determining the equilibrium solubility of

a compound like 1-Methylpyrrolidine-d8, based on the widely accepted shake-flask method.

[8]

Objective: To determine the saturation solubility of 1-Methylpyrrolidine-d8 in a given solvent at

a specified temperature.

Materials:

1-Methylpyrrolidine-d8

Solvent of interest (e.g., water, phosphate-buffered saline pH 7.4)

Shaking incubator or water bath with temperature control

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other

quantitative analytical method)

Procedure:

Preparation of Solvent: Prepare the desired solvent and bring it to the target temperature

(e.g., 25 °C or 37 °C).

Addition of Solute: Add an excess amount of 1-Methylpyrrolidine-d8 to a known volume of

the temperature-equilibrated solvent in a sealed container. The presence of undissolved

solute should be visible.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b150434?utm_src=pdf-body
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b150434?utm_src=pdf-body
https://www.benchchem.com/product/b150434?utm_src=pdf-body
https://www.benchchem.com/product/b150434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Place the sealed container in a shaking incubator set at the desired

temperature. Agitate the mixture for a sufficient period to ensure equilibrium is reached

(typically 24-48 hours).

Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the samples

to pellet the undissolved solid.

Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid

particles are disturbed.

Filtration: Filter the collected supernatant through a syringe filter to remove any remaining

microscopic particles.

Dilution: Accurately dilute the filtered solution with the solvent to a concentration within the

calibrated range of the analytical method.

Quantification: Analyze the concentration of 1-Methylpyrrolidine-d8 in the diluted sample

using a validated HPLC method.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor. The experiment should be performed in triplicate to ensure reproducibility.

Diagrams
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 1-Methylpyrrolidine-d8 using the shake-flask method.
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Add excess 1-Methylpyrrolidine-d8 to solvent

Equilibrate with shaking at constant temperature

Centrifuge to separate solid and liquid phases

Collect and filter the supernatant

Dilute the saturated solution

Quantify concentration by HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Equilibrium Solubility Determination.

Logical Relationship: Synthesis and Application
This diagram shows the relationship between 1-Methylpyrrolidine, its deuterated form, and their

application in drug development studies.
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Caption: Synthesis and Application of 1-Methylpyrrolidine-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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